Cas no 1361675-18-4 (3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361675-18-4
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4920079
• Update Time: 2025-05-24

3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-12(17)8(2-3-16-6)11-9(14)4-7(13)5-10(11)15/h2-5,17H,1H3
• InChI Key： LYWRDAYCJUNXGN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CN=C(C)C=1O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine

Recent Advances in the Study of 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine (CAS: 1361675-18-4)

The compound 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine (CAS: 1361675-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and trichlorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.

One of the key areas of investigation has been the synthesis and optimization of 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid the foundation for further pharmacological evaluations.

Pharmacological studies have revealed that 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine exhibits notable bioactivity, particularly in the modulation of specific enzymatic pathways. For instance, recent in vitro assays have demonstrated its inhibitory effects on certain kinases involved in inflammatory and proliferative diseases. These findings suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In addition to its direct pharmacological effects, researchers have also explored the compound's potential as a scaffold for the development of derivatives with enhanced properties. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, enabling the design of analogs with improved potency and selectivity. These efforts highlight the versatility of 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine as a lead compound in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, recent research on 3-Hydroxy-2-methyl-4-(2,4,6-trichlorophenyl)pyridine (CAS: 1361675-18-4) has provided valuable insights into its synthesis, pharmacological properties, and potential applications. While significant progress has been made, further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic profile. This compound represents a promising avenue for future drug development, and continued research will be crucial to realizing its clinical potential.